Cas no 73217-62-6 (3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol)

• Product Name: 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol
• CAS No: 73217-62-6
• MDL: MFCD28246246
• CID: 4658030
• PubChem ID: 12569998
• Update Time: 2025-06-11

3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol

• MDL： MFCD28246246

Additional information on 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol

Comprehensive Introduction to 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol (CAS No. 73217-62-6)

3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol (CAS No. 73217-62-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, characterized by its oxadiazole core and nitrophenyl substituent, is frequently studied for its role in pharmaceutical research, material science, and chemical synthesis. Researchers and industry professionals often search for terms like "oxadiazole derivatives," "nitrophenyl compounds," and "CAS 73217-62-6 applications" to explore its versatility.

The molecular structure of 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol features a 1,2,4-oxadiazole ring, which is known for its stability and electron-withdrawing properties. This makes the compound particularly useful in the design of bioactive molecules and advanced materials. Recent trends in scientific literature highlight its potential in drug discovery, where it serves as a building block for antimicrobial agents and anti-inflammatory drugs. Searches related to "oxadiazole in medicine" and "nitrophenyl-based therapeutics" reflect the growing interest in this area.

In addition to its pharmaceutical applications, CAS No. 73217-62-6 is also explored in material chemistry. Its nitrophenyl group contributes to its optical properties, making it a candidate for fluorescent probes and sensor technologies. Queries such as "oxadiazole sensors" and "nitrophenyl fluorescence" are common among researchers investigating these applications. The compound's ability to interact with light and other molecules positions it as a valuable tool in environmental monitoring and diagnostic devices.

The synthesis of 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol involves multi-step organic reactions, often starting from 4-nitrobenzonitrile and hydroxylamine. This process is frequently optimized to improve yield and purity, as indicated by searches for "synthesis of oxadiazole derivatives" and "CAS 73217-62-6 preparation." The compound's methanediol moiety further enhances its reactivity, enabling its use in cross-coupling reactions and polymer chemistry.

From an SEO perspective, this compound aligns with trending topics like "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly methods to produce such molecules. Additionally, its relevance to AI-driven drug discovery and computational chemistry has sparked interest, with queries like "oxadiazole in machine learning" gaining traction. By addressing these user-centric search trends, this introduction ensures both readability and search engine visibility.

In summary, 3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-ylmethanediol (CAS No. 73217-62-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and properties make it a subject of ongoing research, as evidenced by frequent searches for "oxadiazole uses" and "nitrophenyl compounds in research." This professional overview highlights its significance while adhering to SEO best practices and user-focused content.